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Compound of Interest

Compound Name: 2-cyano-N-hexylacetamide

Cat. No.: B1352038

Technical Guide: 2-Cyano-N-hexylacetamide

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides comprehensive information on 2-cyano-N-hexylacetamide, a
key chemical intermediate. The document outlines its chemical identity, physicochemical

properties, and a general synthesis workflow, offering valuable insights for its application in
research and development.

Chemical Identification

Identifier Value

IUPAC Name 2-Cyano-N-hexylacetamide[1]
CAS Number 52493-37-5[1]

Chemical Formula CoH16N20[1]

2-cyano-N-hexyl-acetamide, 2-cyano-N-hexyl-
Synonyms )
ethanamide[1]

Physicochemical Properties

A summary of the key physicochemical properties for 2-cyano-N-hexylacetamide is presented
below. This data is essential for understanding its behavior in various experimental settings.
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Property Value

Molecular Weight 168.24 g/mol

MDL Number MFCD01349558
SMILES Code O=C(NCCCCCC)CC#N

Synthesis and Experimental Workflow

While specific, detailed experimental protocols for the synthesis of 2-cyano-N-hexylacetamide
are not readily available in the public domain, a general workflow can be inferred from the
synthesis of related N-substituted 2-cyanoacetamides. The most common synthetic route
involves the condensation of ethyl cyanoacetate with the corresponding amine, in this case,
hexylamine.

Below is a generalized experimental workflow for the synthesis of N-substituted 2-
cyanoacetamides.
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Caption: Generalized workflow for the synthesis of N-substituted 2-cyanoacetamides.
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Applications in Drug Development and Research

Cyanoacetamide derivatives are recognized as versatile building blocks in organic synthesis,
particularly for the preparation of various heterocyclic compounds with potential biological
activities. While specific signaling pathways involving 2-cyano-N-hexylacetamide are not
documented, related cyanoacrylamide derivatives have been investigated as inhibitors of
signaling kinases, such as Transforming growth factor beta-activated kinase 1 (TAK1), which
plays a role in the NF-kB and MAPK signaling pathways.[2]

Derivatives of 2-cyanoacetamide are also explored for their anti-inflammatory and antimicrobial
properties.[3][4] The hexyl group in 2-cyano-N-hexylacetamide introduces lipophilicity, which
may influence its pharmacokinetic properties and interaction with biological targets. Further
research is required to elucidate the specific biological activities and potential therapeutic
applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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